Cas no 19595-18-7 (25S-Inokosterone)

• Product Name: 25S-Inokosterone
• CAS No: 19595-18-7
• MF: C₂₇H₄₄O₇
• MW: 480.634069442749
• CID: 1387986
• PubChem ID: 12358616
• Update Time: 2025-05-24

25S-Inokosterone Chemical and Physical Properties

Names and Identifiers

• (2beta,3beta,5beta,22R,25S)-2,3,14,20,22,26-hexahydroxycholest-7-en-6-one
• cholest-7-en-6-one, 2,3,14,20,22,26-hexahydroxy-, (2beta,3beta,5beta,22R,25S)-
• 25S-Inokosterone
• Inokosteron
• Inokosterone
• CS-0032156
• 25R-Inokosterone
• (25S)-Inokosterone
• 19595-18-7
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-[(2R,3R,6S)-2,3,7-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• GLXC-16969
• (2b,3b,5b,14a,20r,22r,25s)-2,3,14,20,22,26-hexahydroxycholest-7-en-6-one
• HY-N4130
• 19682-38-3
• FS-8111
• AKOS030530149
• DA-60087

• MDL： MFCD12031628
• Inchi： 1S/C27H44O7/c1-15(14-28)5-6-23(32)26(4,33)22-8-10-27(34)17-11-19(29)18-12-20(30)21(31)13-24(18,2)16(17)7-9-25(22,27)3/h11,15-16,18,20-23,28,30-34H,5-10,12-14H2,1-4H3/t15-,16-,18-,20+,21-,22-,23+,24+,25+,26+,27+/m0/s1
• InChI Key： JQNVCUBPURTQPQ-BMZRUTLMSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](CC[C@H](C)CO)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 480.30900
• Monoisotopic Mass: 480.30870374 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 480.6
• XLogP3: 0.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 138.45000
• LogP: 1.71150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 25S-Inokosterone

Introduction to 25S-Inokosterone (CAS No: 19595-18-7) and Its Emerging Applications in Modern Research

25S-Inokosterone, a naturally occurring steroid hormone derivative, is a compound of significant interest in the field of pharmaceutical and biochemical research. With the CAS number 19595-18-7, this molecule has garnered attention for its potential therapeutic applications and mechanistic insights into steroid metabolism. The study of such compounds not only advances our understanding of endocrine systems but also opens new avenues for drug development, particularly in the context of metabolic disorders and inflammatory conditions.

The structural uniqueness of 25S-Inokosterone lies in its modifications at the 25th carbon position, which distinguishes it from its parent compound, Inokosterone. This stereochemical feature plays a crucial role in its biological activity, influencing its interaction with nuclear receptors and downstream signaling pathways. Recent studies have highlighted the compound's role as a modulator of glucocorticoid receptor (GR) activity, making it a promising candidate for investigating mechanisms related to stress response and inflammation.

In the realm of contemporary research, 25S-Inokosterone has been explored for its potential in treating conditions characterized by dysregulated inflammatory responses. For instance, preclinical studies have demonstrated its ability to attenuate pro-inflammatory cytokine production by binding to GR with high affinity. This property is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease, where glucocorticoid receptor modulation is a key therapeutic strategy.

Moreover, the compound's influence on metabolic pathways has been a subject of intense investigation. Research indicates that 25S-Inokosterone can modulate lipid synthesis and glucose homeostasis by interacting with peroxisome proliferator-activated receptors (PPARs). These findings are particularly pertinent given the rising prevalence of metabolic syndrome and diabetes mellitus worldwide. By targeting PPARs, 25S-Inokosterone may offer a novel approach to managing hyperglycemia and dyslipidemia.

Advances in synthetic chemistry have enabled the efficient production of 25S-Inokosterone, facilitating its use in large-scale biochemical assays. Techniques such as stereoselective synthesis have been employed to ensure high enantiomeric purity, which is critical for evaluating its pharmacological efficacy. The availability of this compound in pure form has accelerated research efforts, allowing scientists to dissect its mechanism of action at a molecular level.

The pharmacokinetic profile of 25S-Inokosterone is another area of active investigation. Studies suggest that the compound exhibits moderate oral bioavailability and a prolonged half-life, making it suitable for once-daily dosing regimens. Additionally, its metabolic stability has been assessed through mass spectrometry techniques, providing insights into its degradation pathways and potential side effects. These data are essential for optimizing dosing strategies and minimizing adverse reactions in clinical settings.

From a regulatory perspective, 25S-Inokosterone (CAS No: 19595-18-7) falls under categories that require rigorous safety evaluations before human trials. However, its natural origin and established safety profile compared to synthetic alternatives make it an attractive candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate preclinical findings into clinical trials, with a focus on validating its therapeutic potential in human populations.

Future directions in 25S-Inokosterone research include exploring its role in neuroprotection and cognitive function. Preliminary data suggest that the compound may interact with neurosteroid receptors, offering potential benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's. By leveraging cutting-edge technologies like CRISPR-Cas9 gene editing, researchers aim to uncover novel genetic targets modulated by 25S-Inokosterone, further expanding its therapeutic applications.

In conclusion, 25S-Inokosterone represents a compelling molecule with multifaceted biological activities. Its ability to modulate steroid receptor signaling and metabolic pathways positions it as a valuable tool for investigating disease mechanisms and developing new treatments. As research progresses, the full therapeutic potential of this compound is expected to be realized, contributing significantly to advancements in medicine and biotechnology.